Cas no 50739-79-2 (1-Propanone, 2-ethoxy-1-phenyl-)

• Product name: 1-Propanone, 2-ethoxy-1-phenyl-
• CAS No: 50739-79-2
• MF: C₁₁H₁₄O₂
• MW: 178.22766
• CID: 364178
• PubChem ID: 12610871

1-Propanone, 2-ethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-ethoxy-1-phenyl-
• 2-ethoxy-1-phenylpropan-1-one
• SCHEMBL9223639
• DTXSID60504312
• 50739-79-2
• Benzoylather

• Inchi： InChI=1S/C11H14O2/c1-3-13-9(2)11(12)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： QUUUXVUKQKVTFV-UHFFFAOYSA-N
• SMILES： CCOC(C)C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3